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Compound of Interest

Compound Name: AU-15330

Cat. No.: B10827972 Get Quote

Disclaimer: A specific Material Safety Data Sheet (MSDS) for AU-15330 is not publicly

available. This guide is based on best practices for handling potent, novel chemical

compounds, such as Proteolysis Targeting Chimeras (PROTACs), in a laboratory setting. It is

essential to supplement this information with a thorough, institution-specific risk assessment

before handling the compound.

AU-15330 is a PROTAC degrader of the SWI/SNF ATPase subunits SMARCA2 and

SMARCA4, designed for cancer research. As a potent and novel molecule, it should be

handled with care to minimize exposure to laboratory personnel. The following provides a

detailed protocol for the safe handling and disposal of AU-15330.

Personal Protective Equipment (PPE) and
Engineering Controls
The primary goal when handling potent compounds like AU-15330 is to minimize exposure

through a combination of engineering controls and appropriate PPE.

Engineering Controls:

Chemical Fume Hood: All handling of AU-15330, especially in its powdered form, should be

conducted in a certified chemical fume hood to prevent inhalation of aerosols.

Weighing Enclosure: For weighing the powdered form, a ventilated balance enclosure or

powder containment hood is recommended to minimize the dispersion of fine particles.
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Personal Protective Equipment (PPE):

Eye Protection: Chemical splash goggles or a face shield should be worn at all times when

handling AU-15330 in either solid or solution form.

Hand Protection: Double-gloving with nitrile gloves is recommended. Since AU-15330 is

often dissolved in Dimethyl Sulfoxide (DMSO), it's important to be aware of the chemical

resistance of the gloves. Nitrile gloves offer good resistance to DMSO for short-term contact.

If a splash occurs, gloves should be removed and replaced immediately.

Body Protection: A lab coat with long sleeves and tight-fitting cuffs is required. For handling

larger quantities or when there is a significant risk of contamination, a disposable, solid-front

lab coat should be used.

Respiratory Protection: When handling the powdered form of AU-15330 outside of a

dedicated containment enclosure, a NIOSH-approved respirator (e.g., an N95 or higher) is

recommended.

Quantitative Data Summary
The following table summarizes key information for the safe handling of AU-15330.
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Parameter Recommendation

Hazard Classification
Assume potent/toxic. Handle as a hazardous

compound.

Primary Routes of Exposure Inhalation, skin contact, eye contact, ingestion.

Storage Temperature
Store as a powder at -20°C for long-term

stability.

Solubility Soluble in DMSO.

Glove Type Double-layered nitrile gloves.

Engineering Controls
Certified chemical fume hood or ventilated

balance enclosure.

Disposal Method

Treat as hazardous chemical waste. Dispose of

through a certified hazardous waste vendor. Do

not dispose of down the drain or in regular trash.

Experimental Protocols: Handling and Disposal
Workflow
The following diagram illustrates the standard workflow for the safe handling and disposal of

AU-15330 in a laboratory setting.
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Preparation and Weighing

Solubilization

Experimental Use

Waste Disposal

Don PPE:
- Lab Coat

- Double Nitrile Gloves
- Eye Protection

Weigh AU-15330 Powder
in a Ventilated Enclosure

Prepare Stock Solution
(e.g., in DMSO)
in a Fume Hood

Perform Experiment
(e.g., cell culture treatment)

Collect Solid Waste
(e.g., contaminated tips, tubes)

in a Labeled Hazardous Waste Container

Collect Liquid Waste
(e.g., unused stock solution, media)

in a Labeled Hazardous Waste Container
Decontaminate Work Surfaces

Dispose of Waste via
Certified Hazardous Waste Vendor

Click to download full resolution via product page

Safe handling and disposal workflow for AU-15330.
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Operational and Disposal Plan
Receiving and Storage:

Upon receiving AU-15330, visually inspect the container for any damage or leaks.

Store the compound in its original, tightly sealed container at -20°C in a designated and

labeled area.

Preparation of Stock Solutions:

Before handling the compound, ensure all necessary PPE is donned correctly.

Conduct all weighing and solution preparation within a certified chemical fume hood or a

ventilated balance enclosure to minimize inhalation risk.

Use dedicated spatulas and weighing papers for handling the solid compound.

When dissolving in a solvent like DMSO, add the solvent to the pre-weighed compound

slowly to avoid splashing.

Clearly label the stock solution container with the compound name, concentration, solvent,

and date of preparation.

Experimental Use:

When using the AU-15330 stock solution for experiments, maintain the use of all required

PPE.

Handle all liquids containing AU-15330 with care to prevent spills and splashes.

Any equipment that comes into contact with AU-15330 (e.g., pipette tips, serological

pipettes, culture plates) should be considered contaminated.

Spill Management:

In case of a small spill, absorb the material with an inert absorbent material (e.g., vermiculite,

sand).
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Place the absorbent material into a sealed, labeled container for hazardous waste disposal.

Clean the spill area with a suitable decontaminating solution and then with soap and water.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan:

Solid Waste: All disposable materials that have come into contact with AU-15330 (e.g.,

gloves, pipette tips, weighing papers, contaminated labware) must be collected in a

dedicated, clearly labeled hazardous waste container.[1]

Liquid Waste: Unused stock solutions and any liquid waste containing AU-15330 should be

collected in a separate, sealed, and clearly labeled hazardous waste container. Do not pour

any waste containing AU-15330 down the drain.[1]

Unused Compound: Any unused or expired solid AU-15330 should be disposed of in its

original container as hazardous chemical waste.

Waste Pickup: All hazardous waste containers should be stored in a designated satellite

accumulation area until they are collected by a certified hazardous waste vendor for proper

disposal, likely through incineration.[2]

By adhering to these procedures, researchers can safely handle AU-15330 while minimizing

personal exposure and environmental impact. Always prioritize safety and consult your

institution's Environmental Health and Safety (EHS) department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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